Cas no 1804692-12-3 (3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804692-12-3
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 4850735
• Update Time: 2023-08-19

3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3F4NO2/c8-3-1-2(7(13)14)4(9)5(12-3)6(10)11/h1,6H,(H,13,14)
• InChI Key： SXRCESXOUOQESQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2